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Compound of Interest

Compound Name: MM-206

Cat. No.: B15613191 Get Quote

This document provides comprehensive guidance on the proper disposal procedures for MM-
206, a potent cytotoxic agent. Adherence to these protocols is mandatory to ensure personnel

safety, environmental protection, and regulatory compliance.

Immediate Safety and Hazard Information
MM-206 is a hazardous compound requiring specialized handling and disposal. All personnel

must review the Safety Data Sheet (SDS) before working with this material.

Table 1: MM-206 Hazard Profile
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Acute Toxicity (Oral,

Dermal, Inhalation)
☠️ Danger

H300+H310+H330:

Fatal if swallowed, in

contact with skin or if

inhaled.

Skin

Corrosion/Irritation
corrosive Danger

H314: Causes severe

skin burns and eye

damage.

Germ Cell

Mutagenicity
health hazard Danger

H340: May cause

genetic defects.

Hazardous to the

Aquatic Environment
environment Warning

H411: Toxic to aquatic

life with long lasting

effects.

Personal Protective Equipment (PPE) Requirements
All handling and disposal of MM-206 and its contaminated materials must be performed within

a certified chemical fume hood.

Table 2: Required PPE for MM-206 Handling and Disposal

Body Part PPE Specification Material Notes

Hands Double-gloved Nitrile or Neoprene

Change gloves

immediately upon

contamination.

Body
Disposable, solid-front

lab coat
Polypropylene

Must be dedicated for

MM-206 work.

Eyes
Chemical splash

goggles
Polycarbonate

Must be worn at all

times.

Respiratory
N95 or higher

respirator
-

Required if handling

outside a fume hood.
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MM-206 Waste Segregation and Disposal Protocol
Follow these steps meticulously to ensure safe and compliant disposal of all MM-206 waste

streams.

Experimental Protocol: Step-by-Step MM-206 Waste Disposal

Decontamination of Surfaces and Equipment:

Prepare a 10% bleach solution fresh daily.

Wipe down all surfaces and non-disposable equipment within the fume hood that came

into contact with MM-206.

Allow a contact time of at least 15 minutes.

Follow the bleach wipe with a 70% ethanol wipe to rinse away corrosive residue.

All wipes used in this process are to be disposed of as solid hazardous waste.

Segregation of Waste Streams:

Solid Waste:

Includes contaminated gloves, bench paper, pipette tips, vials, and wipes.

Place all solid waste into a designated, clearly labeled, leak-proof hazardous waste

container lined with a heavy-duty plastic bag.

Container Label: "Hazardous Waste: MM-206 (Cytotoxic), CAS: [Insert CAS Number if

known]"

Liquid Waste:

Includes unused MM-206 solutions, contaminated media, and solvent rinses.

Segregate aqueous-based and organic solvent-based waste into separate, clearly

labeled, leak-proof hazardous waste containers.
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Aqueous Waste Label: "Hazardous Waste: MM-206 (Aqueous), CAS: [Insert CAS

Number]"

Solvent Waste Label: "Hazardous Waste: MM-206 (Solvent: [List Solvents]), CAS:

[Insert CAS Number]"

Sharps Waste:

Includes contaminated needles, syringes, and razor blades.

Place all sharps directly into a designated, puncture-proof sharps container labeled

"Hazardous Sharps Waste: MM-206 (Cytotoxic)".

Container Management and Final Disposal:

Do not fill any waste container beyond 80% of its capacity.

Ensure all container lids are securely fastened when not in use.

Store sealed waste containers in a designated satellite accumulation area away from

incompatible materials.

Contact your institution's Environmental Health & Safety (EH&S) department to schedule a

pickup for final disposal. Do not pour any MM-206 waste down the drain.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for segregating MM-206 waste.
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To cite this document: BenchChem. [Standard Operating Procedure: MM-206 Disposal].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15613191#mm-206-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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